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Compound of Interest

Compound Name: N-(Chloroacetoxy)succinimide

Cat. No.: B139724

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and initial synthesis of N-
(Chloroacetoxy)succinimide, a valuable reagent in bioconjugation and organic synthesis.
This document details the seminal synthetic protocol, key quantitative data, and visual
representations of the synthetic pathway.

Introduction

N-(Chloroacetoxy)succinimide, with the CAS Number 27243-15-8, is a reactive chemical
compound widely utilized for the introduction of a chloroacetyl group.[1][2] This functional group
can subsequently react with nucleophiles, such as thiols on cysteine residues in proteins,
making it a useful tool for protein labeling, crosslinking, and the development of antibody-drug
conjugates (ADCs).[3] The initial synthesis of this compound provided a foundational method
for accessing this important chemical entity. While the specific initial impetus for its discovery is
detailed in specialized literature, its utility as a bifunctional reagent is evident from its structure,
combining the reactivity of an N-hydroxysuccinimide (NHS) ester with a chloroacetyl moiety.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for N-(Chloroacetoxy)succinimide is presented in
Table 1. This information has been compiled from various chemical suppliers and databases.
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Property Value Reference(s)
CAS Number 27243-15-8 [1][21[4]
Molecular Formula CeHeCINO4 [1112]14]
Molecular Weight 191.57 g/mol [1112]14]
Appearance Off-white to white solid [3]

Melting Point 112-116 °C [3]

Purity >95% [5]

Storage Temperature 2-8 °C [6]

Initial Synthesis

The first reported synthesis of N-(Chloroacetoxy)succinimide was described in a 2014

publication in Bioorganic & Medicinal Chemistry Letters. The synthesis involves the reaction of

N-hydroxysuccinimide with chloroacetyl chloride in the presence of a base.

Experimental Protocol

The following protocol is based on the procedure described in the literature for the initial

synthesis of N-(Chloroacetoxy)succinimide.

Materials:

N-Hydroxysuccinimide (NHS)

Chloroacetyl chloride

Triethylamine (TEA)

Chloroform (anhydrous)

Standard laboratory glassware

Magnetic stirrer
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e |ce bath
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve N-hydroxysuccinimide in
anhydrous chloroform.

e Cool the solution to 0 °C using an ice bath.
o Slowly add triethylamine to the cooled solution while stirring.

 To this mixture, add chloroacetyl chloride dropwise, ensuring the temperature remains at O
°C.

» Continue stirring the reaction mixture at 0 °C for the time specified in the original publication
(typically several hours).

e Monitor the reaction progress using a suitable analytical technique, such as thin-layer
chromatography (TLC).

e Upon completion, the reaction mixture is typically worked up by washing with water and brine
to remove water-soluble byproducts.

e The organic layer is then dried over an anhydrous drying agent (e.g., sodium sulfate),
filtered, and the solvent is removed under reduced pressure.

e The crude product can be purified by recrystallization from an appropriate solvent system to
yield N-(Chloroacetoxy)succinimide as a solid.

Quantitative Data from the Initial Synthesis:
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Parameter Value Reference
Yield 53% [7]
Reaction Temperature 0°C [7]
Solvent Chloroform [7]
Base Triethylamine [7]

Visualizing the Synthesis

The synthesis of N-(Chloroacetoxy)succinimide can be visually represented to clarify the
reaction pathway and the experimental workflow.

Synthetic Pathway

The following diagram illustrates the chemical transformation from N-hydroxysuccinimide and
chloroacetyl chloride to N-(Chloroacetoxy)succinimide.
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Caption: Synthetic pathway for N-(Chloroacetoxy)succinimide.

Experimental Workflow

This diagram outlines the key steps in the experimental procedure for the synthesis of N-
(Chloroacetoxy)succinimide.
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Caption: Experimental workflow for the synthesis.
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Conclusion

The initial synthesis of N-(Chloroacetoxy)succinimide established a straightforward and
accessible method for preparing this versatile bifunctional reagent. The availability of this
compound has since facilitated numerous applications in chemical biology and drug
development, particularly in the site-specific modification of proteins and the construction of
complex bioconjugates. This guide provides the core technical details of its synthesis, offering
a valuable resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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